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Compound of Interest

Compound Name: Tantalum hydroxide

Cat. No.: B1600181

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tantalum hydroxide, a compound
of growing interest in materials science and biomedical research. This document details its
chemical identity, safety information, synthesis protocols, and explores the biocompatibility and
potential drug delivery applications of tantalum-based materials.

Chemical Identification and Physical Properties

Tantalum hydroxide is an inorganic compound with the chemical formula Ta(OH)s. It is often
referred to as hydrated tantalum oxide (Ta20s-nH20).

CAS Number: 37349-51-2[1][2][3][4]

A precise determination of physical properties such as density and melting point for tantalum
hydroxide is not readily available in the literature, likely due to its typical amorphous or
nanocrystalline nature and its tendency to convert to tantalum pentoxide upon heating.[5]
However, for reference, the properties of the closely related and well-characterized tantalum
and tantalum (V) oxide are provided below.

Table 1: Physical and Chemical Properties of Tantalum and Tantalum (V) Oxide
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Property Tantalum (Ta) Tantalum (V) Oxide (Taz0s)
CAS Number 7440-25-7 1314-61-0
Gray-blue, hard, ductile ]
Appearance White, odorless powder[6][7]
metal[2]
Density 16.65 g/cm3[8] 8.18 - 8.37 g/cm3[6]
Melting Point 3017 °C[2] 1872 °C[6][9]

_ _ Insoluble in water and most
Insoluble in most acids ) )
. ) ) acids; soluble in molten
Solubility (attacked by hydrofluoric acid) )
potassium hydrogen sulfate

and aqueous solutions.[2][8] ) )
and hydrofluoric acid.[6][9]

Molecular Weight 180.95 g/mol [2] 441.89 g/mol [7]

Safety Data Sheet (SDS) Summary

A comprehensive Safety Data Sheet with detailed hazard classifications for tantalum
hydroxide is not consistently available. Much of the available safety information is extrapolated
from data on tantalum and tantalum (V) oxide.

General Safety Precautions:

e Handling: Use personal protective equipment, including gloves and safety glasses. Avoid
dust formation and inhalation. Ensure adequate ventilation.[5]

o First Aid Measures:

o

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

o

Skin Contact: Wash off with soap and plenty of water.

[¢]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

[¢]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[5]
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» Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. Wear
self-contained breathing apparatus if necessary.[5]

 Toxicity: Tantalum and its principal oxide exhibit low solubility and toxicity.[10] Tantalum is
generally considered biocompatible and bioinert.[10][11][12]

Note: The lack of specific and detailed hazard data for tantalum hydroxide necessitates
handling it with the care afforded to new or poorly characterized chemical substances.

Experimental Protocols: Synthesis of Tantalum
Hydroxide

Tantalum hydroxide is typically synthesized via the hydrolysis of tantalum precursors. The
following protocols are examples of common synthesis methods.

Hydrolysis of Tantalum Pentachloride

This method involves the hydrolysis of a tantalum pentachloride solution with a base.
Materials:

e n-butanol solution of tantalum pentachloride (e.g., 200 g/L)

e Aqueous solution of sodium hydroxide (pH 13)

Procedure:

To an n-butanol solution of tantalum pentachloride, add an aqueous solution of sodium
hydroxide (volume ratio of NaOH solution to TaCls solution is 2:1).

Conduct the reaction at room temperature with stirring for approximately 28 minutes.

The resulting white precipitate is tantalum hydroxide.

The solid can be collected by filtration and washed to remove impurities.
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Precipitation from Tantalum Precursors in Controlled
Aqueous Solutions

This is a general method to produce amorphous or nanocrystalline tantalum hydroxide.
Materials:

e Tantalum precursor (e.g., tantalum ethoxide, tantalum chloride)

e Aqueous solution

o Alkaline solution (e.g., ammonia) to adjust pH

Procedure:

Dissolve the tantalum precursor in a suitable solvent.

Add the precursor solution to a controlled aqueous solution.

Induce precipitation by adjusting the pH to alkaline conditions (pH 8-9) using an alkaline
solution.

The resulting amorphous or nanocrystalline tantalum hydroxide can be collected by
filtration, washed, and dried.

Experimental Workflow and Logical Relationships

The following diagrams illustrate a typical experimental workflow for the synthesis of tantalum
hydroxide and the broader context of tantalum's use in biomedical applications.

Hydrolysis ipi
(Addition of NaOH solution) Tantalum Hydroxide

Click to download full resolution via product page

A typical experimental workflow for the synthesis of tantalum hydroxide.
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Logical relationship from tantalum ore to biomedical applications.

Biocompatibility and Drug Development
Applications

Tantalum and its oxide are known for their excellent biocompatibility, making them highly
suitable for medical applications. They exhibit high resistance to chemical attack and elicit
minimal adverse biological responses.[12] Studies have shown that tantalum surfaces can
enhance cell adhesion, proliferation, and osteogenic differentiation.[11]
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While specific quantitative data for the drug loading and release kinetics of tantalum

hydroxide are not readily available, the broader class of tantalum-based materials, particularly

porous tantalum and tantalum oxide nanoparticles, are being actively investigated for drug

delivery applications.

Table 2: Biocompatibility and Drug Delivery Potential of Tantalum-Based Materials

Parameter

Observation

Reference

Cell Viability

Tantalum surfaces have been
shown to support higher cell
viability and proliferation of
osteoblast-like cells compared

to titanium and stainless steel.

[11]

Inflammatory Response

Tantalum implants show
minimal inflammatory response
and are often encapsulated by

thin fibrous connective tissue.

[12]

Bacterial Adhesion

Anodized tantalum surfaces
have shown a 40-50%
reduction in bacterial adhesion
(Staphylococcus aureus)

compared to other materials.

[11]

Drug Release

Porous tantalum has been
shown to release antibiotics for
a longer duration compared to

bone cement.

[13]

Drug Carrier

Mesoporous tantalum oxide
nanoparticles have been
successfully used to load and
deliver chemotherapeutics like
doxorubicin in a pH-responsive

manner.

[14]
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The high surface area and reactivity of tantalum hydroxide suggest its potential as a
precursor for creating porous tantalum oxide structures for drug delivery systems. Further
research is needed to quantify the drug loading capacity and release kinetics of tantalum
hydroxide-derived materials.

Conclusion

Tantalum hydroxide is a key intermediate in the synthesis of various tantalum-based
materials. While detailed safety and physical data for the hydroxide itself are sparse, the well-
documented biocompatibility of tantalum and tantalum oxide positions tantalum hydroxide as
a promising precursor for advanced biomedical applications, including drug delivery systems
and biocompatible coatings. Researchers and drug development professionals are encouraged
to explore the potential of this versatile compound, keeping in mind the need for further
characterization and safety evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Tantalum;hydroxide | HOTa- | CID 3015908 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. Tantalum - Wikipedia [en.wikipedia.org]

e 3. Tantalum hydroxide | H50O5Ta | CID 9881772 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. Tantalum hydroxide | 37349-51-2 [chemicalbook.com]

e 5. Tantalum hydroxide | 37349-51-2 | Benchchem [benchchem.com]

e 6. Tantalum pentoxide - Wikipedia [en.wikipedia.org]

e 7. echemi.com [echemi.com]

e 8. plansee.com [plansee.com]

e 9. chembk.com [chembk.com]

» 10. Biological performance of tantalum - PubMed [pubmed.ncbi.nlm.nih.gov]

e 11. fmhr.org [fmhr.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1600181?utm_src=pdf-body
https://www.benchchem.com/product/b1600181?utm_src=pdf-body
https://www.benchchem.com/product/b1600181?utm_src=pdf-body
https://www.benchchem.com/product/b1600181?utm_src=pdf-body
https://www.benchchem.com/product/b1600181?utm_src=pdf-body
https://www.benchchem.com/product/b1600181?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3015908
https://en.wikipedia.org/wiki/Tantalum
https://pubchem.ncbi.nlm.nih.gov/compound/tantalum_5_-pentahydroxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01478068.htm
https://www.benchchem.com/product/b1600181
https://en.wikipedia.org/wiki/Tantalum_pentoxide
https://www.echemi.com/products/pid_Seven9262-tantalumvoxide.html
https://www.plansee.com/en/materials/tantalum.html
https://www.chembk.com/en/chem/TANTALUM%20PENTOXIDE
https://pubmed.ncbi.nlm.nih.gov/10172264/
https://fmhr.org/index.php/fmhr/article/download/227/227/430
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 12. The Biocompatibility of Tantalum - X-medics [x-medics.com]

« 13. Antibiotic-loaded tantalum may serve as an antimicrobial delivery agent - PubMed
[pubmed.ncbi.nim.nih.gov]

e 14. Drug-Loaded Mesoporous Tantalum Oxide Nanoparticles for Enhanced Synergetic
Chemoradiotherapy with Reduced Systemic Toxicity - PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Tantalum Hydroxide:
Properties, Synthesis, and Biomedical Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1600181#tantalum-hydroxide-cas-
number-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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